Cas no 6628-79-1 (β-Methyllevulinic Acid)

β-Methyllevulinic Acid Properties

Names and Identifiers

• 3-Methyl-4-oxopentanoic acid
• beta-Methyllevulinic acid
• &beta
• 3-Acetylbutyric Acid
• Pentanoic acid, 3-methyl-4-oxo-
• 3-Acetyl-n-butyric acid
• NFIWUVRBASXMGK-UHFFFAOYSA-N
• NSC59715
• ss-Methyllevulinic acid
• 3-Methyllevulinic acid
• b-methyl levulinic acid
• Levulinic acid, 3-methyl
• Beta-methyl levulinic acid
• 3-methyl-4-oxo-pentanoic acid
• Pentanoic acid,3-methyl-4-oxo-
• 3-Methyl-4-o
• +Expand

• MDL： MFCD00143691
• InChIKey： NFIWUVRBASXMGK-UHFFFAOYSA-N
• Inchi： 1S/C6H10O3/c1-4(5(2)7)3-6(8)9/h4H,3H2,1-2H3,(H,8,9)
• SMILES： O=C(C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])C(=O)O[H]

Computed Properties

• Exact Mass: 130.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 130.063
• Heavy Atom Count: 9
• Complexity: 128
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 0.68620
• PSA: 54.37000
• Refractive Index: 1.4443
• Boiling Point: 242°C(lit.)
• Melting Point: 32.0 to 35.0 deg-C
• Flash Point: 116.5°C
• Density: 1.0932

β-Methyllevulinic Acid Security Information

• Symbol: GHS07
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：0-10°C
• Risk Phrases： 36/37/38-36

β-Methyllevulinic Acid Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters